Cas no 13268-67-2 (Senecionine N-oxide)

• Product Name: Senecionine N-oxide
• CAS No: 13268-67-2
• MF: C₁₈H₂₅NO₆
• MW: 351.3942
• MDL: MFCD01750097
• CID: 146807
• PubChem ID: 5380876
• Update Time: 2024-11-02

Senecionine N-oxide Chemical and Physical Properties

Names and Identifiers

• [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-5,6-dimethyl-,12-oxide, (3Z,5R,6R,14aR,14bR)-
• Senecionine-N-Oxide
• [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-5,6-dimeth
• Senecionine N-Oxide
• 12-Hydroxysenecionan-11,16-dione 4-oxide
• integerrimine N-oxide
• Senecionine oxide
• Senecionin-N-oxid
• NSC106677
• Senecionine, N-oxide
• 13268-67-2
• Senecionine-N-oxide 100 microg/mL in Water
• (1,6)Dioxacyclododecino(2,3,4-gh)pyrrolizine-3,7-dione, 3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-5,6-dimethyl-, 12-oxide, (3Z,5R,6R,14aR,14bR)-
• 1ST14176
• NSC-106677
• HY-N6637
• DTXSID901016615
• E80698
• AKOS037515349
• NS00066969
• CHEMBL471683
• CS-0062870
• Senecionan-11,16-dione, 12-hydroxy-, 4-oxide
• (5R,6R,9a1R,14aR,Z)-3-ethylidene-6-hydroxy-5,6-dimethyl-2,7-dioxo-2,3,4,5,6,7,9,9a1,11,13,14,14a-dodecahydro-12H-[1,6]dioxacyclododecino[2,3,4-gh]pyrrolizine 12-oxide
• (1R,4Z,6R,7R,17R)-4-ethylidene-7-hydroxy-6,7-dimethyl-14-oxido-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione
• CHEBI:52070
• Q27104786
• NSC 106677
• Homoeriodictyol
• DTXCID501474807
• DA-77792
• (1R,4Z,6R,7R,17R)-4-ethylidene-7-hydroxy-6,7-dimethyl-14-oxido-2,9-dioxa-14-azoniatricyclo(9.5.1.014,17)heptadec-11-ene-3,8-dione
• Senecionine N-oxide

• MDL： MFCD01750097
• Inchi： 1S/C18H25NO6/c1-4-12-9-11(2)18(3,22)17(21)24-10-13-5-7-19(23)8-6-14(15(13)19)25-16(12)20/h4-5,11,14-15,22H,6-10H2,1-3H3/b12-4-/t11-,14-,15-,18-,19?/m1/s1
• InChI Key： PLGBHVNNYDZWGZ-GPUZEBNTSA-N
• SMILES： O1C(/C(=C(/[H])\C([H])([H])[H])/C([H])([H])[C@@]([H])(C([H])([H])[H])[C@](C([H])([H])[H])(C(=O)OC([H])([H])C2=C([H])C([H])([H])[N+]3(C([H])([H])C([H])([H])[C@]1([H])[C@]32[H])[O-])O[H])=O

Computed Properties

• Exact Mass: 351.16800
• Monoisotopic Mass: 351.16818752 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9
• Molecular Weight: 351.4
• XLogP3: 0.5

Experimental Properties

• Color/Form: Powder
• Solubility: Soluble (170 g/l) (25 º C),
• PSA: 102.26000
• LogP: 1.16420

Senecionine N-oxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1544
• Safety Instruction： H303+H313+H333
• HazardClass：6.1(a)
• PackingGroup：II
• Packing Group：II
• Safety Term：6.1(a)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives